Cas no 1439905-47-1 ((1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride)

• Product name: (1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride
• CAS No: 1439905-47-1
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 4599887
• PubChem ID: 74889852

(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-ylmethyl)amine dihydrochloride
• 1-{1h,4h,5h,6h-cyclopenta[c]pyrazol-3-yl}methanamine dihydrochloride
• (1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride

• Inchi： 1S/C7H11N3.ClH/c8-4-7-5-2-1-3-6(5)9-10-7;/h1-4,8H2,(H,9,10);1H
• InChI Key： OQMHQBOLBQFAFK-UHFFFAOYSA-N
• SMILES： C(C1=NNC2CCCC1=2)N.Cl

(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride

Introduction to (1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride (CAS No. 1439905-47-1)

(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride, identified by its CAS number 1439905-47-1, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural properties and potential biological activities. Thetetrahydrocyclopentacpyrazole core structure is a key feature that contributes to its pharmacological profile, making it a valuable scaffold for the design of novel therapeutic agents.

Thedihydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for its application in various biochemical and pharmacological assays. The compound's molecular structure incorporates acyclopentane ring fused with a pyrazole moiety, which is known for its ability to interact with biological targets such as enzymes and receptors. This structural motif has been widely explored in medicinal chemistry for its potential to modulate biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders.

Recent advancements in the field of drug discovery have highlighted the importance oftetrahydrocyclopentacpyrazole-based compounds due to their ability to exhibit diverse pharmacological effects. Studies have demonstrated that these compounds can act as inhibitors or activators of various enzymes and receptors, making them promising candidates for the development of new drugs. Theamine functional group in the molecule further enhances its potential as a pharmacophore by allowing interactions with hydrogen bond donors and acceptors in biological systems.

In particular, research has shown that derivatives of(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Thedihydrochloride form of the compound has been found to improve bioavailability and reduce toxicity compared to its free base form, making it a more suitable candidate for clinical development.

The synthesis of(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies has been crucial in optimizing the synthetic route. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

Evaluation of the pharmacological properties of(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride has revealed promising results in preclinical studies. The compound has shown potent activity against various disease models, including those related to inflammation and neurodegeneration. These findings have prompted further investigation into its potential therapeutic applications. Additionally, the compound's ability to cross the blood-brain barrier suggests that it may be useful in treating central nervous system disorders.

Thetetrahydrocyclopentacpyrazole scaffold is particularly interesting because it can be modified in multiple ways to tailor its biological activity. Researchers have explored various structural modifications, including changes to the substitution pattern on the cyclopentane ring and the pyrazole moiety. These modifications have led to the discovery of several analogs with enhanced potency and selectivity. Such findings underscore the importance of(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride as a starting point for developing novel therapeutics.

In conclusion,(1,4,5,6-tetrahydrocyclopentacpyrazol-3-ylmethyl)amine dihydrochloride (CAS No. 1439905-47-1) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further study. As research continues to uncover new applications for this molecule and its derivatives, it is likely thattetrahydrocyclopentacpyrazole-based compounds will play an increasingly important role in the development of new drugs targeting various diseases.